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Compound of Interest

Compound Name:
2,6-Difluoro-3-

hydroxybenzaldehyde

Cat. No.: B130997 Get Quote

Technical Support Center: 2,6-Difluoro-3-
hydroxybenzaldehyde
This technical support center provides essential information for the safe handling, storage, and

use of 2,6-Difluoro-3-hydroxybenzaldehyde in a research environment. The following guides

are intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The quantitative data for 2,6-Difluoro-3-hydroxybenzaldehyde is summarized below.
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Property Value Citations

CAS Number 152434-88-3 [1][2][3]

Molecular Formula C₇H₄F₂O₂ [1][2]

Molecular Weight 158.10 g/mol [1]

Appearance
White to pale brown

solid/powder
[2][4]

Melting Point 106.5 - 118.5 °C [2]

Purity ≥94.0% - 98% [1][2][3]

Storage Temperature
Room temperature, store

under inert gas
[1][5][6]

Hazard Identification and GHS Classification
It is critical to understand the hazards associated with this compound before handling.

GHS Pictogram Signal Word Hazard Statements Citations

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.

[5][7]

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards of 2,6-Difluoro-3-hydroxybenzaldehyde?

A1: The primary hazards are irritation to the skin, eyes, and respiratory system.[7] It causes

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[5][7]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?
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A2: When handling this compound, you must wear chemical-resistant gloves (e.g., nitrile

rubber), safety glasses with side shields or goggles, and a lab coat.[7][8] All work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling

the dust.[8]

Q3: What are the proper storage conditions for this compound?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[4]

[9] Some suppliers note that the material is air-sensitive and should be kept under an inert gas

atmosphere (e.g., nitrogen or argon).[1][7]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.

[4] If skin irritation occurs, seek medical advice. For eye contact, rinse cautiously with water for

several minutes, removing contact lenses if present and easy to do so.[4] If eye irritation

persists, get medical attention.

Q5: How should I dispose of waste containing 2,6-Difluoro-3-hydroxybenzaldehyde?

A5: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[4] Do not let the product enter drains.

Troubleshooting Guide
Q1: My product, which is supposed to be a pale powder, has darkened over time in storage.

What happened and is it still usable?

A1: This compound can be sensitive to air and light, leading to oxidation or degradation, which

often results in color change.[7][9] It is recommended to store it under an inert atmosphere to

prevent this.[1][7] Before use, it is best to verify the purity of the discolored material using an

appropriate analytical technique (e.g., TLC, NMR) to ensure it is suitable for your experiment.

Q2: I'm having trouble dissolving the compound in my reaction solvent. What can I do?

A2: Solubility issues often arise from a mismatch in polarity. 2,6-Difluoro-3-
hydroxybenzaldehyde is a polar molecule. If you are using a non-polar solvent, it may have
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limited solubility. Consider using more polar organic solvents. Performing small-scale solubility

tests with various solvents (e.g., THF, Ethyl Acetate, DMF) before starting your reaction is

recommended.

Q3: My recrystallization attempt resulted in a low yield or an oily product instead of crystals.

How can I fix this?

A3: This is a common issue in purification. Consider the following:

Solvent Choice: The compound may be too soluble in your chosen solvent, even at low

temperatures.[10] Try a different solvent or a solvent/anti-solvent system. A good starting

point is to find a solvent in which the compound is soluble when hot but poorly soluble when

cold.

Cooling Rate: Cooling the solution too quickly can trap impurities and prevent the formation

of well-defined crystals.[10] Allow the solution to cool slowly to room temperature before

placing it in an ice bath.

Oily Impurities: The presence of oily impurities can inhibit crystallization.[10] You can try

adding a small amount of activated charcoal to the hot solution, followed by hot filtration

before cooling, to adsorb these impurities.[10]

Q4: My reaction is giving unexpected side products. What could be the cause?

A4: The molecule has three reactive sites: the aldehyde, the hydroxyl (phenol) group, and the

aromatic ring activated by the hydroxyl group and influenced by the fluorine atoms. Depending

on your reaction conditions, reagents might react with the hydroxyl group. If you are targeting a

reaction at the aldehyde, you may need to protect the hydroxyl group first (e.g., as a silyl ether

or methyl ether) and deprotect it in a subsequent step.

Experimental Protocols
Protocol: Reduction of 2,6-Difluoro-3-
hydroxybenzaldehyde
This protocol describes a representative experiment for the reduction of the aldehyde functional

group to a primary alcohol using sodium borohydride (NaBH₄).
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Materials:

2,6-Difluoro-3-hydroxybenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Deionized water

1 M Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, stir bar, ice bath, separatory funnel, rotary evaporator.

Procedure:

Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g of

2,6-Difluoro-3-hydroxybenzaldehyde in 20 mL of methanol.

Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the

temperature equilibrates to 0-5 °C.

Reaction: While stirring vigorously, slowly add 0.3 g of sodium borohydride to the solution in

small portions over 15 minutes. Caution: Hydrogen gas is evolved.

Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir

at room temperature for 1 hour. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Once the starting material is consumed, cool the flask again in an ice bath.

Slowly and carefully add 10 mL of 1 M HCl to quench the excess NaBH₄.

Workup: Concentrate the mixture using a rotary evaporator to remove most of the methanol.

Add 30 mL of deionized water to the residue.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b130997?utm_src=pdf-body
https://www.benchchem.com/product/b130997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (3 x 30 mL).

Drying & Filtration: Combine the organic layers and dry over anhydrous magnesium sulfate

(MgSO₄). Filter the drying agent and wash the solid with a small amount of ethyl acetate.

Purification: Remove the solvent from the filtrate under reduced pressure using a rotary

evaporator to yield the crude product, (2,6-difluoro-3-hydroxyphenyl)methanol, which can be

further purified by column chromatography or recrystallization if necessary.
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Safe Handling Workflow for 2,6-Difluoro-3-hydroxybenzaldehyde

Preparation

Handling

Cleanup & Storage

1. Review SDS

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Fume Hood

4. Retrieve Chemical
(Note air sensitivity)

5. Weigh Solid in Hood

6. Perform Experiment

7. Dispose of Waste
(Hazardous Waste Stream)

8. Clean Glassware

9. Store Chemical Properly
(Tightly sealed, inert gas)

Process Complete

End of Process

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2,6-Difluoro-3-hydroxybenzaldehyde.
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Minor Spill Response Procedure

Spill Detected!

1. Alert others in the immediate area

2. Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

3. Contain the spill
(Use absorbent pads around the spill)

4. Clean up the spill
(Sweep solid material carefully)

5. Decontaminate the area

6. Dispose of contaminated materials
as hazardous waste

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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